Cas no 1211594-35-2 (methyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 1211594-35-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 1078967
• PubChem ID: 53256672
• Update Time: 2025-04-20

methyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-oxo-1-piperidin-4-ylpyrrolidine-3-carboxylate
• methyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate
• 1211594-35-2
• CS-0302044
• METHYL5-OXO-1-(PIPERIDIN-4-YL)PYRROLIDINE-3-CARBOXYLATE
• AKOS027295318
• EN300-1070554
• DB-188119

• MDL： MFCD11616053
• Inchi： 1S/C11H18N2O3/c1-16-11(15)8-6-10(14)13(7-8)9-2-4-12-5-3-9/h8-9,12H,2-7H2,1H3
• InChI Key： LJQQLOWGDVLFCR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1C1CCNCC1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 376.3±42.0 °C at 760 mmHg
• Flash Point: 181.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)